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Compound of Interest

Compound Name: Cy5 acid(mono so3)

Cat. No.: B3276664 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Cy5 acid (mono SO3), a

bright and photostable far-red fluorescent dye, for in-vivo imaging applications. Its enhanced

water solubility, due to the single sulfonate group, makes it an excellent candidate for labeling

biomolecules intended for systemic administration in animal models. The far-red emission of

Cy5 minimizes tissue autofluorescence, enabling deeper tissue penetration and improved

signal-to-noise ratios in living subjects.

Properties of Cy5 Acid (mono SO3)
Cy5 is a member of the cyanine dye family, characterized by its high molar extinction coefficient

and good quantum yield in the red to far-red spectral region. The mono-sulfonated version

offers a balance between hydrophilicity and membrane permeability, making it a versatile tool

for labeling a wide range of biomolecules.

Table 1: Photophysical and Chemical Properties of Cy5 Acid (mono SO3)
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Property Value Reference

Excitation Maximum (λex) ~649 - 651 nm [1][2]

Emission Maximum (λem) ~666 - 670 nm [1][2]

Molar Extinction Coefficient (ε) ~250,000 M⁻¹cm⁻¹ [1]

Quantum Yield (Φ) ~0.2 [1]

Molecular Weight ~770.83 g/mol [2]

Reactive Group Carboxylic Acid [3]

Solubility

Good in aqueous buffers and

polar organic solvents (e.g.,

DMSO, DMF)

[2]

Key Applications in In-Vivo Imaging
The unique properties of Cy5 acid (mono SO3) make it suitable for a variety of in-vivo imaging

applications, including:

Tumor Targeting and Visualization: When conjugated to antibodies, peptides, or small

molecules that specifically bind to tumor-associated antigens or receptors, Cy5 allows for the

non-invasive visualization and quantification of tumor burden and response to therapy.[4]

Pharmacokinetic and Biodistribution Studies: Tracking the localization and clearance of Cy5-

labeled drugs or drug delivery vehicles provides critical information on their absorption,

distribution, metabolism, and excretion (ADME) profiles.[3][5]

Monitoring Biological Processes: Cy5-labeled probes can be designed to report on specific

biological events, such as enzyme activity or receptor engagement, in real-time within a

living organism.

Cell Tracking: Labeling cells with Cy5 enables the monitoring of their migration, engraftment,

and fate in cell-based therapies.
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Protocol for Labeling Proteins with Cy5 Acid (mono
SO3)
This protocol describes the conjugation of Cy5 acid to primary amines (e.g., lysine residues) on

a protein of interest using a carbodiimide crosslinker like EDC (1-Ethyl-3-(3-

dimethylaminopropyl)carbodiimide).

Materials:

Protein of interest in an amine-free buffer (e.g., PBS, pH 7.4)

Cy5 acid (mono SO3)

N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

N-Hydroxysuccinimide (NHS) or Sulfo-NHS

Reaction buffer (e.g., 0.1 M sodium bicarbonate buffer, pH 8.5-9.0)

Purification column (e.g., Sephadex G-25)

Spectrophotometer

Procedure:

Protein Preparation:

Ensure the protein solution is at a concentration of 2-10 mg/mL in an amine-free buffer. If

the buffer contains primary amines (e.g., Tris or glycine), dialyze the protein against the

reaction buffer.

Cy5 Acid Activation:

Dissolve Cy5 acid in a small amount of DMF or DMSO to create a stock solution (e.g., 10

mg/mL).
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In a separate tube, dissolve EDC and NHS (or Sulfo-NHS) in the reaction buffer. A 5 to 10-

fold molar excess of EDC/NHS over Cy5 acid is recommended.

Add the Cy5 acid stock solution to the EDC/NHS mixture and incubate for 15-30 minutes

at room temperature to activate the carboxylic acid group.

Conjugation Reaction:

Add the activated Cy5 solution to the protein solution. The molar ratio of dye to protein

should be optimized for each specific protein but a starting point of 10:1 to 20:1

(dye:protein) is common.

Incubate the reaction for 1-2 hours at room temperature, protected from light.

Purification:

Separate the Cy5-labeled protein from unreacted dye and byproducts using a desalting

column (e.g., Sephadex G-25) equilibrated with a suitable storage buffer (e.g., PBS).

Collect the faster-eluting colored fraction, which contains the labeled protein.

Characterization:

Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at

280 nm (for the protein) and ~650 nm (for Cy5). The following formulas can be used:

Protein Concentration (M) = [A₂₈₀ - (A₆₅₀ × CF)] / ε_protein

Dye Concentration (M) = A₆₅₀ / ε_dye

DOL = Dye Concentration / Protein Concentration

CF is the correction factor for the absorbance of the dye at 280 nm (typically ~0.05 for

Cy5). ε_protein is the molar extinction coefficient of the protein at 280 nm. ε_dye is the

molar extinction coefficient of Cy5 at ~650 nm (~250,000 M⁻¹cm⁻¹).

Protocol for In-Vivo Fluorescence Imaging in Mice
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This protocol provides a general workflow for imaging the biodistribution of a Cy5-labeled probe

in a tumor-bearing mouse model.

Materials:

Tumor-bearing mice (e.g., subcutaneous xenograft model)

Cy5-labeled probe

Sterile saline or PBS for injection

In-vivo imaging system (e.g., IVIS Spectrum)

Anesthesia (e.g., isoflurane)

Procedure:

Animal Preparation:

Anesthetize the mouse using isoflurane (e.g., 2-3% for induction, 1-2% for maintenance).

Place the mouse in the imaging chamber of the in-vivo imaging system.

Probe Administration:

Acquire a baseline fluorescence image of the mouse before probe injection.

Inject the Cy5-labeled probe (typically 50-100 µL of a 1-2 mg/mL solution) via the tail vein.

Image Acquisition:

Acquire fluorescence images at various time points post-injection (e.g., 1, 4, 8, 24, 48, and

72 hours).

Use an appropriate filter set for Cy5 (e.g., excitation: 640 nm, emission: 680 nm).

Acquire a photographic image of the mouse for anatomical reference.

Data Analysis:
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Use the imaging software to draw regions of interest (ROIs) over the tumor and other

organs of interest (e.g., liver, kidneys).

Quantify the average fluorescence intensity (radiant efficiency) within each ROI at each

time point.

Plot the fluorescence intensity over time to assess the pharmacokinetics and tumor

targeting of the probe.

Ex-Vivo Analysis (Optional):

At the final time point, euthanize the mouse and dissect the tumor and major organs.

Image the excised tissues in the imaging system to confirm the in-vivo biodistribution and

quantify the probe accumulation more accurately.

Data Presentation
Table 2: Representative Biodistribution of Cy5-Labeled Probes in Tumor-Bearing Mice

Organ
Cy5-Peptide
(Targeted)

Cy5-Antibody
(Targeted)

Free Cy5

Tumor +++ ++++ +

Liver ++ +++ ++

Kidneys ++++ ++ ++++

Spleen + ++ +

Lungs + ++ +

Muscle + + +

This table provides a qualitative representation of probe accumulation. Quantitative values

(e.g., % injected dose per gram of tissue) will vary depending on the specific probe, animal

model, and time point.[5][6]
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Visualizations
Experimental Workflow for In-Vivo Imaging
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Experimental workflow for in-vivo imaging.

EGFR Signaling Pathway Initiation
The binding of a Cy5-labeled Epidermal Growth Factor (EGF) molecule to the Epidermal

Growth Factor Receptor (EGFR) on the cell surface is a well-studied example of targeted in-

vivo imaging. This interaction initiates a signaling cascade that is often dysregulated in cancer.
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Initiation of EGFR signaling by Cy5-EGF.

The binding of Cy5-EGF to the extracellular domain of EGFR induces receptor dimerization.[7]

This conformational change brings the intracellular kinase domains into close proximity, leading

to autophosphorylation on specific tyrosine residues.[7] This phosphorylation event creates

docking sites for downstream signaling proteins, initiating cascades such as the Ras-MAPK

pathway, which promotes cell proliferation.[8] In-vivo imaging with Cy5-EGF allows for the

visualization of tumors that overexpress EGFR and can be used to monitor the efficacy of

therapies targeting this pathway.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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